Cas no 895464-43-4 (3-(4-chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide)

• Product Name: 3-(4-chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide
• CAS No: 895464-43-4
• Molecular Formula: C₁₅H₁₃ClN₂O₅S
• Molecular Weight: 368.792121648788
• CID: 6020973
• PubChem ID: 7254314

3-(4-chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-N-(4-nitrophenyl)propanamide
• Propanamide, 3-[(4-chlorophenyl)sulfonyl]-N-(4-nitrophenyl)-
• SR-01000021324-1
• F2536-1048
• SR-01000021324
• 3-(4-chlorophenyl)sulfonyl-N-(4-nitrophenyl)propanamide
• 3-((4-chlorophenyl)sulfonyl)-N-(4-nitrophenyl)propanamide
• 895464-43-4
• AKOS008719261

• InChIKey： CBLFHLBGUUWACI-UHFFFAOYSA-N
• Inchi： 1S/C15H13ClN2O5S/c16-11-1-7-14(8-2-11)24(22,23)10-9-15(19)17-12-3-5-13(6-4-12)18(20)21/h1-8H,9-10H2,(H,17,19)
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CCS(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 368.0233704g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 368.0233704g/mol
• Heavy Atom Count: 24
• Complexity: 541
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes